3,4-dimethyl-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 3,4-dimethyl-2,3-dihydroinden-1-one
• InChI: InChI=1S/C11H12O/c1-7-4-3-5-9-10(12)6-8(2)11(7)9/h3-5,8H,6H2,1-2H3
• InChI Key: VQXQBKMPSGEDSW-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)C2=CC=CC(=C12)C
• Molecular Formula: C11H12O
• Molecular Weight: 160.21 g/mol

Description

3,4-dimethyl-2,3-dihydro-1H-inden-1-one, also known as DMDO, is a synthetic organic compound that has been widely used in scientific research. This compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. The purpose of

Mechanism of Action

3,4-dimethyl-2,3-dihydro-1H-inden-1-one acts as a powerful oxidant due to the presence of the ketone and methyl groups in its structure. The mechanism of action of this compound involves the transfer of oxygen atoms to the substrate, resulting in the formation of a ketone or an alcohol. This compound can also act as a radical initiator, leading to the formation of various reactive intermediates.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce cell death in cancer cells, as well as inhibit the growth of bacteria and fungi. This compound has also been shown to modulate the activity of various enzymes and proteins, including cytochrome P450 enzymes and transcription factors.

Advantages and Limitations for Lab Experiments

3,4-dimethyl-2,3-dihydro-1H-inden-1-one has several advantages for use in lab experiments. It is a stable and easy-to-handle compound that can be easily synthesized in large quantities. However, this compound also has some limitations, including its potential toxicity and reactivity towards other compounds. Therefore, caution should be taken when handling this compound in lab experiments.

Future Directions

3,4-dimethyl-2,3-dihydro-1H-inden-1-one has several potential future directions for research. One direction is the development of new synthetic methods for the synthesis of this compound and its derivatives. Another direction is the investigation of the potential applications of this compound in drug discovery and material science. Moreover, the mechanism of action of this compound and its effects on various biological systems should be further explored to fully understand its potential applications.

Synthesis Methods

3,4-dimethyl-2,3-dihydro-1H-inden-1-one can be synthesized by various methods, including the oxidation of 3,4-dimethylindan-1-one with dimethyldioxirane, the reaction of 3,4-dimethylindan-1-one with potassium permanganate, and the oxidation of 3,4-dimethylindan-1-one with lead tetraacetate. Among these methods, the oxidation of 3,4-dimethylindan-1-one with dimethyldioxirane is the most commonly used method due to its simplicity and high yield.

Scientific Research Applications

3,4-dimethyl-2,3-dihydro-1H-inden-1-one has been widely used in scientific research due to its unique chemical properties. This compound can be used as a powerful oxidant in organic synthesis, as well as a potential drug candidate for the treatment of various diseases. This compound has also been used as a reagent in the synthesis of various natural products and pharmaceuticals.